Cas no 80859-11-6 (N-[4-chloro-3-(4-chlorobenzoyl)phenyl]-2-hydroxy-3,5-diiodobenzamide)

• Product name: N-[4-chloro-3-(4-chlorobenzoyl)phenyl]-2-hydroxy-3,5-diiodobenzamide
• CAS No: 80859-11-6
• MF: C₂₀H₁₁NO₃Cl₂I₂
• MW: 638.02024
• CID: 1802141
• PubChem ID: 133548

N-[4-chloro-3-(4-chlorobenzoyl)phenyl]-2-hydroxy-3,5-diiodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(4-chlorobenzoyl)phenyl]-2-hydroxy-3,5-diiodobenzamide
• CHEMBL1632119
• AKOS001482760
• DTXCID00153242
• DTXSID70230751
• 80859-11-6
• G-1026
• Benzamide, N-(4-chloro-3-(4-chlorobenzoyl)phenyl)-2-hydroxy-3,5-diiodo-
• G 1026

• Inchi： InChI=1S/C20H11Cl2I2NO3/c21-11-3-1-10(2-4-11)18(26)14-9-13(5-6-16(14)22)25-20(28)15-7-12(23)8-17(24)19(15)27/h1-9,27H,(H,25,28)
• InChI Key： ZTSOCMPHOSIHFE-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)C2=C(C=CC(=C2)NC(=O)C3=C(C(=CC(=C3)I)I)O)Cl)Cl

Computed Properties

• Exact Mass: 636.82054g/mol
• Monoisotopic Mass: 636.82054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 66.4Ų